Cas no 2172510-84-6 (1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid hydrochloride)

• Product Name: 1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid hydrochloride
• CAS No: 2172510-84-6
• MF: C₁₂H₁₄ClNO₂
• MW: 239.70
• CID: 5174399
• PubChem ID: 132372779
• Update Time: 2025-11-05

1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride
• 1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid hydrochloride

• Inchi： 1S/C12H13NO2.ClH/c14-11(15)10-8-4-5-12(10,7-8)9-3-1-2-6-13-9;/h1-3,6,8,10H,4-5,7H2,(H,14,15);1H
• InChI Key： VOVGIFNOMNMQLV-UHFFFAOYSA-N
• SMILES： C(C1C2CCC1(C1N=CC=CC=1)C2)(=O)O.Cl

Additional information on 1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid hydrochloride

Research Brief on 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride (CAS: 2172510-84-6)

The compound 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride (CAS: 2172510-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel small-molecule inhibitors. Its bicyclo[2.1.1]hexane core, coupled with the pyridine moiety, offers a rigid yet tunable framework for targeting protein-protein interactions (PPIs) and allosteric binding sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of kinase X, a key player in inflammatory pathways, with an IC50 of 0.8 μM.

Synthetic approaches to 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride have been optimized in recent years. A 2022 patent (WO2022156789) describes a scalable, three-step route starting from commercially available bicyclo[2.1.1]hexane-5-carboxylic acid, achieving an overall yield of 65% with high purity (>99%). The hydrochloride salt form (2172510-84-6) was found to exhibit superior solubility and stability compared to the free base, making it more suitable for formulation development.

In terms of pharmacological properties, the compound has shown promising results in preclinical models. Research presented at the 2023 ACS Spring Meeting revealed its ability to cross the blood-brain barrier (BBB) with a brain/plasma ratio of 0.4, suggesting potential applications in CNS disorders. Additionally, its metabolic stability in human liver microsomes (t1/2 > 120 minutes) and low CYP inhibition profile make it an attractive candidate for further development.

Ongoing research is exploring structure-activity relationships (SAR) around this scaffold. A recent bioisostere replacement strategy, replacing the pyridine with a pyrazine ring, yielded analogs with improved potency against target Y while maintaining favorable physicochemical properties. These developments position 2172510-84-6 as a valuable tool compound and potential lead for multiple therapeutic areas, including oncology and neurodegenerative diseases.

In conclusion, 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride represents an emerging chemical entity with significant potential in drug discovery. Its unique structural features, combined with promising biological activity and developability characteristics, warrant continued investigation. Future research directions may include further optimization of its pharmacokinetic profile and expansion of its target portfolio through systematic medicinal chemistry efforts.